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Compound of Interest

Compound Name: AZ960

Cat. No.: B1684624

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

minimizing environmental impact. This document provides essential, immediate safety and

logistical information for the proper disposal of AZ960, a potent JAK2 inhibitor.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for AZ960, it is crucial to consult the compound's

Safety Data Sheet (SDS) and adhere to all institutional and local regulations. The following are

general safety and handling guidelines:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Ventilation: Handle AZ960 in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water for at least 15 minutes and
seek medical attention.

Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g.,
vermiculite, sand). Do not use combustible materials. The collected waste and cleaning
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materials should be treated as hazardous waste and disposed of accordingly. Report any
spills to your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol for AZ960

The proper disposal of AZ960 and its contaminated materials is critical. The following steps
outline a general procedure that should be adapted to comply with your institution's specific
hazardous waste management plan.

» Waste Segregation:

o Collect all solid waste contaminated with AZ960, including weighing paper, pipette tips,
gloves, and empty vials, in a designated and clearly labeled hazardous waste container.

o Solutions containing AZ960 should be collected in a separate, compatible, and labeled
liquid hazardous waste container. Do not mix with other waste streams unless explicitly
permitted by your EHS office.

e Container Labeling:

o All waste containers must be clearly and accurately labeled with "Hazardous Waste," the
full chemical name "AZ960," and any other required hazard information.

o Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials. Keep containers tightly closed when
not in use.

¢ Arranging for Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for the pickup and proper disposal of the AZ960 waste.[1] Never
dispose of AZ960 down the drain or in the regular trash.[2][3]

Quantitative Data for Laboratory Hazardous Waste
Management

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Pyridine_2_6_diethanol.pdf
https://www.benchchem.com/product/b1684624?utm_src=pdf-body
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_5_dimethyl_1H_pyrazol_3_amine_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following table provides general quantitative parameters relevant to the management of
laboratory hazardous waste. Specific limits may vary based on local regulations.

Parameter Guideline

No more than 55 gallons of hazardous waste or
Satellite Accumulation Area (SAA) Limit 1 quart of acutely hazardous waste may be

accumulated.

Chemically compatible (e.g., High-Density
Container Type Polyethylene - HDPE, glass), in good condition

with a secure lid.[3]

Must include "Hazardous Waste," the full
Labeling Requirement chemical name of all contents, and associated

hazard warnings.[3]

Experimental Protocols

While specific experimental protocols for the disposal of AZ960 are not published, the
principles of chemical waste management for similar heterocyclic and fluorinated compounds
apply. These are based on established safety and environmental protection guidelines.

AZ960 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AZ960 in a
laboratory setting.
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Caption: Workflow for the safe disposal of AZ960 chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1684624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Pyridine_2_6_diethanol.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_5_dimethyl_1H_pyrazol_3_amine_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1684624#az960-proper-disposal-procedures
https://www.benchchem.com/product/b1684624#az960-proper-disposal-procedures
https://www.benchchem.com/product/b1684624#az960-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

